Cas no 217082-60-5 ([Pyr1]-Apelin-13)

[Pyr1]-Apelin-13 is a modified peptide analog of the endogenous Apelin-13, featuring a pyroglutamate substitution at the N-terminus. This modification enhances its stability against enzymatic degradation, improving its bioavailability and prolonging its biological activity. The peptide acts as an agonist for the APJ receptor, playing a role in cardiovascular regulation, fluid homeostasis, and metabolic processes. Its high binding affinity and selectivity make it a valuable tool for research in vascular function, heart failure, and metabolic disorders. The synthetic purity and consistent performance of [Pyr1]-Apelin-13 ensure reliable experimental reproducibility, supporting its use in both in vitro and in vivo studies.
[Pyr1]-Apelin-13 structure
[Pyr1]-Apelin-13 structure
Product Name:[Pyr1]-Apelin-13
CAS No:217082-60-5
MF:C69H108N22O16S
MW:1533.79863262177
MDL:MFCD01863147
CID:254152
PubChem ID:25085173
Update Time:2025-11-02

[Pyr1]-Apelin-13 Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine,5-oxo-L-prolyl-L-arginyl-L-prolyl-L-arginyl-L-leucyl-L-seryl-L-histidyl-L-lysylglycyl-L-prolyl-L-methionyl-L-prolyl-
    • (Glp1)-Apelin-13
    • (Pyr1)-Apelin-13 (human, bovine, mouse, rat)
    • [Pyr1]-Apelin-13
    • L-Phenylalanine,5-oxo-L-prolyl-L-arginyl-L-prolyl-L-arginyl-L-leucyl-L-seryl-L-histidyl-L-lysy...
    • L-Phenylalanine,5-oxo-L-prolyl-L-arginyl-L-prolyl-L-arginyl-L-leucyl-L-seryl-L-histidyl-L-lysylglycyl-L-prolyl-L-methionyl-L-
    • [pGlu1]-Apelin-13
    • GLP-ARG-PRO-ARG-LEU-SER-HIS-LYS-GLY-PRO-MET-PRO-PHE
    • GLP-ARG-PRO-ARG-LEU-SER-HIS-LYS-GLY-PRO-MET-PRO-PHE: GRPRLSHKGPMPF
    • PGLU-ARG-PRO-ARG-LEU-SER-HIS-LYS-GLY-PRO-MET-PRO-PHE
    • pQRPRLSHKGPMPF
    • PYR-ARG-PRO-ARG-LEU-SER-HIS-LYS-GLY-PRO-MET-PRO-PHE
    • pyroglutamyl apelin-13
    • PYR-RPRLSHKGPMPF-OH
    • XRPRLSHKGPMPF
    • PYR-ARG-PRO-ARG-LEU-SER-HIS-LYS-GLY-PRO-MET-PRO-PHE-OH
    • p-Glu-RPRLSHKGPMPF
    • BDBM50014619
    • p-Glu-Arg-Pro-Arg-Leu-Ser-His-Lys-Gly-Pro-Met-Pro-Phe
    • L-p-Glu-L-Arg-L-Pro-L-Arg-L-Leu-L-Ser-L-His-L-Lys-Gly-L-Pro-L-Met-L-Pro-L-Phe
    • 5-oxo-L-prolyl-L-arginyl-L-prolyl-L-arginyl-L-leucyl-L-seryl-L
    • CHEBI:138186
    • Pyr-apelin-13
    • AKOS024457089
    • CHEMBL3184840
    • [Pyr1]apelin-13
    • [Pyr1]-Apelin 13
    • (Glp1)-Apelin-13, human, bovine
    • 5-oxo-L-prolyl-L-arginyl-L-prolyl-L-arginyl-L-leucyl-L-seryl-L-histidyl-L-lysylglycyl-L-prolyl-L-methionyl-L-prolyl-L-phenylalanine
    • (pGlu1)apelin-13
    • NCGC00167298-01
    • (Pyr1)apelin-13
    • 217082-60-5
    • Glp1-Apelin-13 human bovine
    • L-Phenylalanine, 5-oxo-L-Prolyl-L-arginyl-L-prolyl-L-arginyl-L-leucyl-L-seryl-L-histidyl-L-lysylglycyl-L-prolyl-L-methionyl-L-prolyl-
    • MFCD01863147
    • (Pyr1)-Apelin-13 (human, bovine, mouse, rat) trifluoroacetate (H-Pyr-Arg-Pro-Arg-Leu-Ser-His-Lys-Gly-Pro-Met-Pro-Phe-OH)
    • Glu1-apelin-13
    • G13082
    • MDL: MFCD01863147
    • Inchi: 1S/C69H108N22O16S/c1-39(2)32-47(85-57(96)43(17-9-26-76-68(71)72)82-63(102)52-20-12-29-90(52)65(104)45(18-10-27-77-69(73)74)83-58(97)44-22-23-54(93)80-44)59(98)88-50(37-92)61(100)86-48(34-41-35-75-38-79-41)60(99)81-42(16-7-8-25-70)56(95)78-36-55(94)89-28-11-19-51(89)62(101)84-46(24-31-108-3)66(105)91-30-13-21-53(91)64(103)87-49(67(106)107)33-40-14-5-4-6-15-40/h4-6,14-15,35,38-39,42-53,92H,7-13,16-34,36-37,70H2,1-3H3,(H,75,79)(H,78,95)(H,80,93)(H,81,99)(H,82,102)(H,83,97)(H,84,101)(H,85,96)(H,86,100)(H,87,103)(H,88,98)(H,106,107)(H4,71,72,76)(H4,73,74,77)/t42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-/m0/s1
    • InChI Key: GGMAXEWLXWJGSF-PEWBXTNBSA-N
    • SMILES: S(C)CC[C@@H](C(N1CCC[C@H]1C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)=O)NC([C@@H]1CCCN1C(CNC([C@H](CCCCN)NC([C@H](CC1=CN=CN1)NC([C@H](CO)NC([C@H](CC(C)C)NC([C@H](CCC/N=C(\N)/N)NC([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 1532.80000
  • Monoisotopic Mass: 1532.803
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 18
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 108
  • Rotatable Bond Count: 44
  • Complexity: 3160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 618
  • XLogP3: -5.9

Experimental Properties

  • Color/Form: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: 生物体外In Vitro:H2O≥ 50 mg/mL(32.60 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
  • PSA: 613.26000
  • LogP: 1.71550

[Pyr1]-Apelin-13 Pricemore >>

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[Pyr1]-Apelin-13 Related Literature

Additional information on [Pyr1]-Apelin-13

Comprehensive Overview of [Pyr1]-Apelin-13 (CAS No. 217082-60-5): Structure, Function, and Research Applications

[Pyr1]-Apelin-13 (CAS No. 217082-60-5) is a synthetic peptide derivative of the endogenous apelin system, a critical regulator of cardiovascular homeostasis and metabolic processes. This 13-amino acid peptide features a pyroglutamate modification at its N-terminus (Pyr1), enhancing its stability and receptor-binding affinity. As a potent agonist of the APJ receptor (G protein-coupled receptor), it has garnered significant attention in biomedical research, particularly in studies related to heart failure, angiogenesis, and glucose metabolism.

The apelin-APJ pathway is a hotspot in current research due to its dual role in vasodilation and anti-inflammatory responses. Unlike conventional vasoactive peptides, [Pyr1]-Apelin-13 demonstrates unique cardioprotective effects, making it a candidate for therapeutic interventions in hypertension and ischemic reperfusion injury. Recent studies highlight its potential to modulate insulin sensitivity, linking it to type 2 diabetes research—a topic frequently searched in academic and clinical circles.

From a structural perspective, the pyroglutamate modification (Pyr1) in [Pyr1]-Apelin-13 prevents enzymatic degradation by aminopeptidases, extending its half-life in vivo. This modification aligns with the growing demand for stable peptide therapeutics—a trending keyword in drug development forums. Researchers also leverage this peptide to investigate GPCR signaling mechanisms, a focal point in precision medicine due to its implications in personalized therapies.

In preclinical models, [Pyr1]-Apelin-13 has shown promise in tissue regeneration, particularly in endothelial repair post-injury. Its ability to stimulate NO production via eNOS activation positions it as a tool to explore microvascular dysfunction—a frequent query in cardiovascular disease databases. Additionally, its role in adipose tissue browning has sparked interest in obesity-related metabolic disorders.

The synthesis of [Pyr1]-Apelin-13 (CAS No. 217082-60-5) follows stringent solid-phase peptide synthesis (SPPS) protocols, ensuring >95% purity—a metric critical for reproducible research. Analytical techniques like HPLC and mass spectrometry validate its structural integrity, addressing common concerns about peptide quality control in peer-reviewed studies.

Emerging discussions in biotech communities emphasize the peptide’s potential in age-related diseases, given its influence on mitochondrial function and oxidative stress. These angles resonate with trending searches on "peptides for longevity" and "APJ receptor aging". Furthermore, its blood-brain barrier permeability opens avenues for neuroprotective research, another high-traffic topic in neuroscience databases.

In summary, [Pyr1]-Apelin-13 (CAS No. 217082-60-5) represents a multifaceted tool for probing cardiometabolic diseases and GPCR dynamics. Its structural resilience and functional versatility make it indispensable for labs focusing on translational medicine and peptide engineering—domains with escalating Google Scholar citations and PubMed entries.

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